Cas no 1042512-16-2 (6-chloro-N-(4-fluorophenethyl)pyridazin-3-amine)

• Product Name: 6-chloro-N-(4-fluorophenethyl)pyridazin-3-amine
• CAS No: 1042512-16-2
• MF: C₁₂H₁₁ClFN₃
• MW: 251.687244653702
• CID: 5069255
• Update Time: 2025-11-02

6-chloro-N-(4-fluorophenethyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(4-fluorophenethyl)pyridazin-3-amine
• 6-chloro-N-[2-(4-fluorophenyl)ethyl]pyridazin-3-amine

• Inchi： 1S/C12H11ClFN3/c13-11-5-6-12(17-16-11)15-8-7-9-1-3-10(14)4-2-9/h1-6H,7-8H2,(H,15,17)
• InChI Key： XUYOKRYZNAJWSO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NCCC1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• XLogP3: 3.2
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 6-chloro-N-(4-fluorophenethyl)pyridazin-3-amine

6-Chloro-N-(4-fluorophenethyl)pyridazin-3-amine (CAS 1042512-16-2): A Comprehensive Overview

6-Chloro-N-(4-fluorophenethyl)pyridazin-3-amine (CAS 1042512-16-2) is a specialized pyridazine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique chloro-fluorophenethyl substitution pattern, exhibits intriguing chemical properties that make it valuable for various applications. In this article, we delve into its molecular characteristics, synthesis pathways, and potential uses, while also addressing frequently asked questions about this compound.

The molecular structure of 6-chloro-N-(4-fluorophenethyl)pyridazin-3-amine features a pyridazine core substituted with a chlorine atom at the 6-position and a 4-fluorophenethylamino group at the 3-position. This arrangement contributes to its distinct electronic properties and reactivity. Researchers have noted that the presence of both chloro and fluoro substituents enhances the compound's stability and bioavailability, making it particularly interesting for drug discovery programs.

Recent studies have explored the potential of CAS 1042512-16-2 as a building block for small molecule therapeutics. Its structural features suggest possible applications in targeting protein-protein interactions, which is a hot topic in current pharmaceutical research. Many scientists are investigating how such heterocyclic compounds could be used to develop treatments for challenging diseases, aligning with the growing interest in personalized medicine and targeted therapies.

In the agrochemical sector, 6-chloro-N-(4-fluorophenethyl)pyridazin-3-amine derivatives have shown promise as potential crop protection agents. The compound's ability to interact with specific biological targets in pests while maintaining favorable environmental profiles makes it an attractive candidate for sustainable agriculture solutions. This aspect is particularly relevant given the increasing global focus on eco-friendly pest control methods and reduced chemical footprints in farming.

The synthesis of 1042512-16-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods and green chemistry principles, reflecting the pharmaceutical industry's shift toward more sustainable manufacturing processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for characterizing this compound and verifying its structural integrity.

From a commercial perspective, 6-chloro-N-(4-fluorophenethyl)pyridazin-3-amine represents a niche but growing segment in the fine chemicals market. Suppliers and researchers alike are showing increased interest in this compound, as evidenced by rising inquiries about its availability and pricing. The development of cost-effective synthesis routes remains an active area of investigation, with potential implications for making this specialty chemical more accessible to the research community.

Quality control is paramount when working with CAS 1042512-16-2, as impurities can significantly affect research outcomes. Reputable suppliers typically provide comprehensive analytical data, including chromatograms and spectral information, to ensure researchers can verify the compound's identity and purity. This level of documentation is especially important for pharmaceutical applications where regulatory compliance is critical.

Looking ahead, the future of 6-chloro-N-(4-fluorophenethyl)pyridazin-3-amine research appears promising. As computational chemistry and AI-assisted drug discovery continue to advance, compounds with this structural motif may be identified as leads for new therapeutic agents. The combination of its heterocyclic framework and halogen substitutions offers numerous possibilities for structural modification and optimization, keeping it relevant in the evolving landscape of medicinal chemistry.

For researchers considering working with this compound, it's worth noting that proper handling procedures should always be followed, even though 1042512-16-2 is not classified as hazardous under standard regulations. As with any chemical substance, appropriate personal protective equipment and laboratory practices are recommended to ensure safe usage and storage conditions.

The scientific literature contains several references to pyridazin-3-amine derivatives similar to this compound, highlighting their importance in various research contexts. Recent publications have explored their potential as kinase inhibitors, antimicrobial agents, and even in materials science applications. This diversity of potential uses underscores the versatility of this chemical scaffold and its derivatives.

In conclusion, 6-chloro-N-(4-fluorophenethyl)pyridazin-3-amine (CAS 1042512-16-2) represents an interesting and valuable compound for multiple research fields. Its unique structural features and potential applications make it worthy of continued investigation, particularly as new synthetic methodologies and biological screening technologies emerge. As research into heterocyclic compounds advances, this molecule may well find its place in the development of innovative solutions for healthcare, agriculture, and beyond.